Cas no 1060206-87-2 (1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-[4-(propan-2-yloxy)benzoyl]piperazine)

• Product Name: 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-[4-(propan-2-yloxy)benzoyl]piperazine
• CAS No: 1060206-87-2
• MF: C₁₉H₂₃N₇O₂
• MW: 381.431622743607
• CID: 5814266
• PubChem ID: 25793566
• Update Time: 2025-06-09

1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-[4-(propan-2-yloxy)benzoyl]piperazine Chemical and Physical Properties

Names and Identifiers

• [4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]-(4-propan-2-yloxyphenyl)methanone
• 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-[4-(propan-2-yloxy)benzoyl]piperazine
• VU0632858-1
• 1060206-87-2
• (4-isopropoxyphenyl)(4-(3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone
• AKOS024494170
• F5062-0033

• Inchi： 1S/C19H23N7O2/c1-13(2)28-15-6-4-14(5-7-15)19(27)26-10-8-25(9-11-26)18-16-17(20-12-21-18)24(3)23-22-16/h4-7,12-13H,8-11H2,1-3H3
• InChI Key： LGDCBEREBRVIHU-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=NC3N(C)N=NC=32)CC1)(C1=CC=C(OC(C)C)C=C1)=O

Computed Properties

• Exact Mass: 381.19132300g/mol
• Monoisotopic Mass: 381.19132300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-[4-(propan-2-yloxy)benzoyl]piperazine

Introduction to Compound with CAS No. 1060206-87-2 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 1060206-87-2 is a significant molecule in the realm of pharmaceutical chemistry, particularly in the development of innovative therapeutic agents. This compound, formally known as 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-[4-(propan-2-yloxy)benzoyl]piperazine, has garnered considerable attention due to its unique structural features and potential biological activities. The intricate scaffold of this molecule encompasses a triazolopyrimidine core, which is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate various biological pathways.

The structural composition of this compound is pivotal in determining its pharmacological properties. The presence of a 3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl moiety suggests that it may exhibit interactions with biological targets such as enzymes and receptors, which are critical for therapeutic intervention. Additionally, the benzoyl group appended to the piperazine ring through a propyl ether linkage introduces further complexity, potentially influencing both solubility and metabolic stability. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

In recent years, there has been a surge in research focusing on molecules that incorporate heterocyclic structures, particularly those derived from triazolopyrimidines. These heterocycles have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The compound with CAS no. 1060206-87-2 aligns with this trend, as it combines a triazolopyrimidine core with functional groups that enhance its binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and simulations, researchers can predict how this molecule interacts with its intended targets. These predictions are crucial for optimizing the compound's pharmacokinetic profile and minimizing off-target effects. The benzoyl-piperazine moiety, in particular, has been identified as a key feature that can be modified to improve binding affinity and reduce toxicity.

The synthesis of 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-[4-(propan-2-yloxy)benzoyl]piperazine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazolopyrimidine core efficiently. The introduction of the propyl ether linkage and the benzoyl group further necessitates careful optimization to ensure high yields and purity.

Evaluation of the compound's biological activity has been a focal point in recent studies. Preliminary assays have indicated that it exhibits inhibitory effects on certain enzymes and receptors relevant to diseases such as cancer and neurodegeneration. These findings are particularly intriguing given the growing interest in targeted therapies that exploit specific molecular interactions. The triazolopyrimidine moiety has been shown to modulate kinases and other signaling proteins, making it a promising candidate for further investigation.

The pharmacokinetic properties of this compound are also under scrutiny to ensure its suitability for clinical development. Factors such as solubility, metabolic stability, and bioavailability are critical determinants of its potential as a drug candidate. Computational modeling has been instrumental in predicting these properties before experimental validation is undertaken. This approach not only saves time but also reduces the need for extensive wet-lab testing.

In conclusion, compound with CAS no. 1060206-87-2 represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. The combination of a triazolopyrimidine core with functional groups such as benzoyl-piperazine moieties offers a rich framework for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.